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Compound of Interest

Piperidin-3-ylmethanol
Compound Name:

hydrochloride
CAS No.: 400771-49-5
Cat. No.: B1370018

Get Quote

Executive Summary & Compound Identity

Piperidin-3-ylmethanol hydrochloride (CAS: 1125551-75-8 for (S)-isomer; Racemic HCI
often custom synthesized) is a polar, heterocyclic building block essential in medicinal
chemistry.[1][2] It serves as a core scaffold for various bioactive molecules, including kinase
inhibitors and GPCR ligands.

Understanding its solubility landscape is critical for:

e Reaction Optimization: Selecting compatible solvent systems for nucleophilic substitutions or
oxidations.

« Purification: Designing efficient recrystallization protocols to remove non-polar impurities.

» Handling: Preventing hygroscopic degradation during storage.

Physicochemical Identity
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Property Detail

IUPAC Name Piperidin-3-ylmethanol hydrochloride
Free Base CAS 4606-65-9

(S)-HCI CAS 1125551-75-8

Formula CeH13NO[1][2][31[41[5][6][71[8][9] - HCI
MW 151.63 g/mol

Physical Form White to off-white crystalline solid

) High (lonic salt with H-bond donor/acceptor
Polarity ]
sites)

Physicochemical Basis of Solubility

The solubility behavior of Piperidin-3-ylmethanol HCI is governed by the interplay between its
ionic lattice energy and the solvation capability of the solvent.[1]

 lonic Nature: As a hydrochloride salt, the protonated piperidine nitrogen (pKa ~11) creates a
strong ionic dipole. This necessitates high-dielectric solvents (Water, DMSO) to overcome
lattice energy.

» Hydrogen Bonding: The primary hydroxyl group (-CH20H) and the ammonium proton (-
NHz%) act as potent Hydrogen Bond Donors (HBD).

 Lipophilicity: The saturated piperidine ring provides a small hydrophobic region, but it is
overwhelmed by the polar salt character, rendering the molecule insoluble in non-polar
hydrocarbons.

Dissolution Mechanism

The dissolution process involves the disruption of the crystal lattice by solvent molecules that
form a solvation shell around the chloride anion (

) and the piperidinium cation (
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Figure 1: Mechanism of ionic salt dissolution in polar protic solvents.

Solubility Profile Data

The following data categorizes solvent compatibility based on experimental observations and
general amine hydrochloride properties.
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Solvent Class Solvent Solubility Rating Application
) ) Aqueous workup,
Protic Polar Water High (>100 mg/mL) ) ]
biological assays.[1]
_ Primary solvent for
Methanol High (>50 mg/mL) )
reactions/transfers.[1]
Ideal for
Ethanol Moderate recrystallization
(cooling).[1]
Anti-solvent for
Isopropanol Low-Moderate

crystallization.[1]

Stock solutions for

Aprotic Polar DMSO High )
screening.[1]
) Synthesis medium
DMF High ]
(SNA, coupling).[1]
Insoluble unless
) mixed with MeOH
Chlorinated DCM Low (<1 mg/mL)
(e.g., 10%
MeOH/DCM).[1]
Poor solvent for the
Chloroform Very Low
salt form.[1]
) Precipitant (Anti-
Non-Polar Diethyl Ether Insoluble
solvent).[1]
Washing to remove
Hexanes Insoluble non-polar impurities.
[1]
Ethyl Acetate Very Low Slurry washing.[1]
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Critical Insight: While the free base (CAS 4606-65-9) is soluble in DCM and Ethyl Acetate, the
HCI salt is not.[1] To extract the compound into an organic layer (DCM/EtOAc), you must first

neutralize the salt with a base (e.g., NaHCOs, NaOH) to generate the free amine.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination

This protocol provides a definitive "Soluble/Insoluble” boundary for process development.

Materials:

Piperidin-3-ylmethanol HCI (dried).[1][2]

Target Solvent (HPLC Grade).

0.45 pum Syringe Filter (PTFE or Nylon).

Scintillation Vials (20 mL).

Workflow:

e Weighing: Tare a vial and add 50 mg of the compound.

e Addition: Add solvent in 100 pL increments.

o Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.
e Observation: Check for clarity.

o If clear <1 mL: Solubility > 50 mg/mL.

o If turbid @ 1 mL: Solubility < 50 mg/mL.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.esdmedikal.com/kimyasal-18/
https://www.esdmedikal.com/kimyasal-18/
https://pubchem.ncbi.nlm.nih.gov/compound/70700777
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370018?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Saturation (Optional): If high accuracy is needed, add excess solid, stir for 24h at 25°C, filter,
evaporate a known volume of filtrate, and weigh the residue.

Protocol B: Purification via Recrystallization

The most effective method to purify this salt is Ethanol/Ether precipitation.

 Dissolution: Dissolve crude Piperidin-3-ylmethanol HCI in the minimum amount of hot
Ethanol (Abs.) or Methanol (~60°C).

« Filtration: Filter hot (if insoluble particulates exist) through a glass frit.

e Nucleation: Allow the solution to cool to Room Temperature (RT).

e Anti-Solvent: Slowly add Diethyl Ether or MTBE dropwise until a persistent turbidity appears.
o Crystallization: Cool to 0-4°C overnight.

» Collection: Filter the white crystals and wash with cold Ether. Dry under vacuum over P20s.

Solubility Screening Workflow

Use this logical flow to determine the optimal solvent for your specific application (Reaction vs.
Purification).
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Figure 2: Decision tree for solvent selection based on process goals.
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mechanisms).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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